Cas no 70133-84-5 (12H-Dibenzo[d,g][1,3,6]dioxazocine,2-chloro-12-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:1))

12H-Dibenzo[d,g][1,3,6]dioxazocine,2-chloro-12-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:1) structure
70133-84-5 structure
Product Name:12H-Dibenzo[d,g][1,3,6]dioxazocine,2-chloro-12-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:1)
CAS No:70133-84-5
MF:C20H24Cl2N2O2
MW:395.322763442993
CID:564659
PubChem ID:172465
Update Time:2025-04-19

12H-Dibenzo[d,g][1,3,6]dioxazocine,2-chloro-12-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 12H-Dibenzo[d,g][1,3,6]dioxazocine,2-chloro-12-[2-(1-piperidinyl)ethyl]-, hydrochloride (1:1)
    • 2-chloro-12-(2-piperidinoethyl)dibenzo(d,g)-1,3,6-dioxazocine
    • 12H-dibenzo[d,g][1,3,6]dioxazocine, 2-chloro-12-[2-(1-piperidinyl)ethyl]-
    • 2-Chloro-12-[2-(piperidin-1-yl)ethyl]-12H-dibenzo[d,g][1,3,6]dioxazocine
    • Inchi: 1S/C20H23ClN2O2.ClH/c21-16-8-9-20-18(14-16)23(13-12-22-10-4-1-5-11-22)17-6-2-3-7-19(17)24-15-25-20;/h2-3,6-9,14H,1,4-5,10-13,15H2;1H
    • InChI Key: JZLWANHLFXZFCU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1OCO2)CCN1CCCCC1.Cl

Computed Properties

  • Exact Mass: 358.14499
  • Monoisotopic Mass: 394.121483
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 419
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9

Experimental Properties

  • Density: 1.205
  • Boiling Point: 514.8°C at 760 mmHg
  • Flash Point: 265.2°C
  • Refractive Index: 1.582
  • PSA: 24.94
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